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Introduction

Section 106 of the National Historic Preservation Act of 1966 (NHPA) requires federal agencies
to consider the effects of their projects on historic properties.[1][2] For researchers, scientists,
and drug development professionals, this may become relevant when a project involves ground
disturbance, construction, or other activities that could impact archaeological sites or historic
buildings where scientific analysis is a component of the mitigation or documentation process.
These application notes provide best practices for documenting and presenting scientific
findings to ensure compliance with Section 106.

The core of Section 106 is a four-step process: initiating consultation, identifying historic
properties, assessing adverse effects, and resolving adverse effects.[2] Scientific data can be
crucial in each of these steps, from identifying the composition of archaeological artifacts to
determining the environmental impact on a historic structure.

Data Presentation: Quantitative Data Summaries

All quantitative data derived from scientific analyses should be summarized in clearly structured
tables. This facilitates comparison and review by regulatory agencies such as the State Historic
Preservation Officer (SHPO) or Tribal Historic Preservation Officer (THPO).

Table 1: Material Composition Analysis of Archaeological Artifacts
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. Location Analytical Key Findings
Sample ID Artifact Type L
(GPS) Method (Quantitative)
X-Ray Lead (Pb): 15.2
_ 34.0522° N,
A-001 Ceramic Shard Fluorescence ppm, Copper
118.2437° W
(XRF) (Cu): 5.8 ppm
Inductively
Coupled Plasma
34.0522° N, Iron (Fe): 98.2%,
A-002 Metal Fastener Mass ) )
118.2437° W Nickel (Ni): 1.1%
Spectrometry
(ICP-MS)
Gas
Chromatograph Organic Residue
_ 34.0525° N, araphy .g
B-001 Soil Sample -Mass Signature:
118.2440° W
Spectrometry Present
(GC-MS)
Table 2: Environmental Impact Assessment on Historic Structure
Sample Parameter Analytical Result Regulatory
esu
Location Measured Method Threshold
North Wall , _ Pulsed
) Air Quality (SO2) 0.08 ppm 0.075 ppm
Exterior Fluorescence
Heavy Metal Atomic
Foundation Soil Contamination Absorption 250 mg/kg 400 mg/kg
(Lead) Spectroscopy
Volatile Organic L
) ) Photoionization
Interior Air Compounds 50 ppb 100 ppb
Detector
(VOCs)

Experimental Protocols: Detailed Methodologies

Detailed methodologies for all key experiments must be provided to ensure transparency and

reproducibility of the scientific findings.
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Protocol 1: X-Ray Fluorescence (XRF) Analysis of Ceramic Artifacts

Objective: To non-destructively determine the elemental composition of ceramic shards to
identify potential trade routes and manufacturing techniques.

Instrumentation: Handheld Bruker TRACER 5i pXRF Analyzer.

Sample Preparation: Samples were cleaned of loose debris using a soft brush. No chemical
cleaning agents were used to preserve the integrity of the artifact.

Data Acquisition: Each shard was analyzed at three different points for 60 seconds per point.
The instrument was calibrated using a certified standard reference material before and after
the analysis of each batch of ten samples.

Data Analysis: The resulting spectra were processed using the Bruker Artax software.
Elemental concentrations were calculated based on the fundamental parameters method.

Protocol 2: Soil Sample Analysis for Environmental Contaminants

Objective: To assess the presence and concentration of heavy metals in soil samples
collected from the Area of Potential Effects (APE) to determine potential environmental
impacts on a historic site.[1][3]

Sample Collection: Soil samples were collected from a depth of 0-15 cm at predetermined
grid locations within the APE. Samples were stored in sterile, sealed containers and
transported to the laboratory on ice.

Sample Preparation: Samples were air-dried, sieved to remove large debris, and then
subjected to acid digestion using a certified EPA method.

Instrumentation: Analysis was performed using a PerkinElmer PinAAcle 900T Atomic
Absorption Spectrometer.

Quality Control: A blank, a duplicate, and a standard reference material were analyzed for
every 20 samples to ensure data quality and accuracy.

Mandatory Visualizations
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Diagrams are essential for visualizing complex processes and relationships, making them
easier to understand for a diverse audience of stakeholders in the Section 106 process.

Section 106 Compliance Workflow for Scientific Investigations
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Caption: Workflow integrating scientific investigation into the Section 106 process.

Signaling Pathway for Environmental Impact on Historic Materials

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b7983922?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7983922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Environmental Pollutant Atmospheric Moisture

(e.g., SO2) (gF10)

Acid Formation Historic Building Material
(H2S0a4) (e.g., Limestone - CaCOs)
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Caption: Chemical pathway of limestone degradation due to acid rain.

Logical Relationship of Data for National Register Eligibility
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Caption: Logical flow from scientific data to a determination of significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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